Cas no 1415819-84-9 (3-Methanesulfonyl-4-nitrobenzoic acid)
3-Methanesulfonyl-4-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methanesulfonyl-4-nitrobenzoic acid
- 3-methylsulfonyl-4-nitrobenzoic acid
- V3113
- A910809
-
- Inchi: 1S/C8H7NO6S/c1-16(14,15)7-4-5(8(10)11)2-3-6(7)9(12)13/h2-4H,1H3,(H,10,11)
- InChI Key: MXGMNAUBXXGJMP-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C(=O)O)C=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 392
- XLogP3: 1
- Topological Polar Surface Area: 126
3-Methanesulfonyl-4-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M260190-100mg |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 100mg |
$196.00 | 2023-05-18 | ||
| TRC | M260190-250mg |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 250mg |
$397.00 | 2023-05-18 | ||
| TRC | M260190-500mg |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 500mg |
$603.00 | 2023-05-18 | ||
| TRC | M260190-1g |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 1g |
$867.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1283284-1g |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 98% | 1g |
¥4680 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1283284-5g |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 98% | 5g |
¥16042 | 2023-04-15 | |
| A2B Chem LLC | AE62190-1g |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 98% | 1g |
$282.00 | 2024-04-20 | |
| A2B Chem LLC | AE62190-5g |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 98% | 5g |
$825.00 | 2024-04-20 | |
| A2B Chem LLC | AE62190-10g |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 98% | 10g |
$1316.00 | 2024-04-20 | |
| Ambeed | A831319-1g |
3-Methanesulfonyl-4-nitrobenzoic acid |
1415819-84-9 | 98% | 1g |
$316.0 | 2024-04-24 |
3-Methanesulfonyl-4-nitrobenzoic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 3-Methanesulfonyl-4-nitrobenzoic acid
Introduction to 3-Methanesulfonyl-4-nitrobenzoic acid (CAS No. 1415819-84-9)
3-Methanesulfonyl-4-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1415819-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of both a nitro group and a methanesulfonyl substituent, which contribute to its unique chemical properties and potential biological activities.
The structural framework of 3-Methanesulfonyl-4-nitrobenzoic acid consists of a benzoic acid core, which is a well-documented scaffold in drug discovery due to its versatility in modulating biological pathways. The introduction of a nitro group at the 4-position and a methanesulfonyl group at the 3-position enhances its reactivity and interaction with biological targets. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds, including 3-Methanesulfonyl-4-nitrobenzoic acid. The nitro group, while being a common functional moiety in medicinal chemistry, can be reduced to an amine or converted into other bioactive derivatives, offering multiple avenues for drug design. Additionally, the methanesulfonyl group contributes to the compound's solubility and stability, making it a promising candidate for further investigation.
One of the most compelling aspects of 3-Methanesulfonyl-4-nitrobenzoic acid is its potential role in modulating inflammatory and immunological pathways. Studies have suggested that nitroaromatic compounds can interact with various enzymes and receptors involved in these processes. For instance, derivatives of benzoic acid have been shown to influence the activity of cyclooxygenase (COX) and lipoxygenase enzymes, which are key players in inflammation. The presence of both the nitro and methanesulfonyl groups may enhance such interactions, making 3-Methanesulfonyl-4-nitrobenzoic acid a candidate for developing anti-inflammatory therapies.
Furthermore, research has indicated that 3-Methanesulfonyl-4-nitrobenzoic acid may exhibit antioxidant properties. The nitro group is known to participate in redox reactions, potentially helping to scavenge reactive oxygen species (ROS) that contribute to oxidative stress. This property is particularly relevant in contexts where oxidative damage is implicated in disease pathogenesis, such as neurodegenerative disorders and cardiovascular diseases. The methanesulfonyl group may also contribute to these effects by stabilizing reactive intermediates or by influencing metabolic pathways.
The synthesis of 3-Methanesulfonyl-4-nitrobenzoic acid involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared by nitration of methyl benzoate followed by sulfonylation at the desired position. This synthetic route underscores the compound's accessibility and flexibility for further derivatization. Chemists have leveraged this accessibility to create libraries of related compounds for high-throughput screening (HTS), aiming to identify novel bioactive molecules with therapeutic potential.
In academic research, 3-Methanesulfonyl-4-nitrobenzoic acid has been employed as a key intermediate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the benzoic acid scaffold with functional groups like nitro and methanesulfonyl, researchers have been able to design molecules that selectively inhibit specific kinases. Preliminary studies suggest that derivatives of 3-Methanesulfonyl-4-nitrobenzoic acid may exhibit inhibitory activity against certain kinases while maintaining selectivity over others.
The pharmacokinetic properties of 3-Methanesulfonyl-4-nitrobenzoic acid are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Initial pharmacokinetic studies indicate that 3-Methanesulfonyl-4-nitrobenzoic acid exhibits moderate solubility in water and lipids, suggesting potential for oral administration and good distribution throughout biological tissues. However, further studies are needed to fully elucidate its metabolic fate and excretion pathways.
From a medicinal chemistry perspective, the versatility of 3-Methanesulfonyl-4-nitrobenzoic acid lies in its ability to serve as a building block for more complex structures. By introducing additional functional groups or altering the core scaffold, researchers can generate novel compounds with tailored biological activities. This adaptability makes it an invaluable tool in drug discovery pipelines aimed at addressing unmet medical needs.
The growing body of research on 3-Methanesulfonyl-4-nitrobenzoic acid underscores its significance as a pharmacologically relevant compound. Its unique structural features—combining both a nitro group and a methanesulfonyl substituent—position it as a promising candidate for further exploration in therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.
1415819-84-9 (3-Methanesulfonyl-4-nitrobenzoic acid) Related Products
- 219930-00-4(Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-)
- 81029-08-5(4-Methanesulfonyl-3-nitro-benzoic acid)
- 61613-27-2(Benzoic acid, 4-chloro-3-[(2-nitrophenyl)sulfonyl]-)
- 90352-45-7(Benzoic acid,4-[(4-methylphenyl)sulfonyl]-3-nitro-)
- 497256-28-7(Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, ethyl ester)
- 497256-30-1(Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, propyl ester)
- 58123-66-3(3-Methanesulfonyl-5-nitrobenzoic Acid)
- 219930-11-7(Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-)
- 7402-74-6(4--benzoesaeure)
- 7402-75-7(3-(4-nitrophenyl)sulfonylbenzoic Acid)